(E)-N-(2-oxo-2-(2-(thiophen-2-ylmethylene)hydrazinyl)ethyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-oxo-2-[(2E)-2-(thiophen-2-ylmethylidene)hydrazinyl]ethyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C15H12F3N3O2S/c16-15(17,18)12-6-2-1-5-11(12)14(23)19-9-13(22)21-20-8-10-4-3-7-24-10/h1-8H,9H2,(H,19,23)(H,21,22)/b20-8+
• InChI Key: YABYOGQCKBQIBQ-DNTJNYDQSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC(=O)NN=CC2=CC=CS2)C(F)(F)F
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)NCC(=O)N/N=C/C2=CC=CS2)C(F)(F)F
• Molecular Formula: C15H12F3N3O2S
• Molecular Weight: 355.3 g/mol
• CAS No.: 391878-83-4

Description

(E)-N-(2-oxo-2-(2-(thiophen-2-ylmethylene)hydrazinyl)ethyl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C15H12F3N3O2S and its molecular weight is 355.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Novel Schiff Base Benzamides : A key intermediate identified for synthesizing new Schiff base compounds exhibited potent antimicrobial activity. This synthesis involved the nucleophilic attack of hydrazine hydrate on a thiophenyl precursor, leading to compounds with significant antibacterial and antifungal effects (Karanth et al., 2018).

• Heterocyclic Synthesis : Research into thiophenylhydrazonoacetates explored their reactivity towards various nitrogen nucleophiles, yielding diverse heterocyclic derivatives, indicative of the compound's versatility in synthesizing complex heterocycles (Mohareb et al., 2004).

• Crystal Structure Analysis : The crystal structure of a related compound was elucidated, providing insights into its molecular configuration and the stabilization mechanisms within its crystal lattice, enhancing the understanding of such compounds at the atomic level (Kumar et al., 2016).

Antimicrobial Activities

• Antimicrobial Properties : The synthesized Schiff base benzamides displayed promising antimicrobial properties. For instance, one study reported significant growth inhibition of Candida albicans and Pseudomonas aeruginosa, demonstrating the potential of these compounds in treating infections (Karanth et al., 2018).

Catalytic and Synthetic Applications

• Catalytic Activities in Olefin Oxidation : Dioxidovanadium(V) complexes involving related ligands showed catalytic efficiency in olefin oxidation, highlighting the application of these compounds in industrial and synthetic chemistry (Ghorbanloo et al., 2017).